Cas no 2229098-26-2 (4-fluoro-2-methylidenebutanoic acid)

• Product Name: 4-fluoro-2-methylidenebutanoic acid
• CAS No: 2229098-26-2
• MF: C₅H₇FO₂
• MW: 118.106285333633
• CID: 6103057
• PubChem ID: 18667920
• Update Time: 2024-03-01

4-fluoro-2-methylidenebutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methylidenebutanoic acid
• EN300-2005391
• SCHEMBL560135
• 2229098-26-2

• Inchi： 1S/C5H7FO2/c1-4(2-3-6)5(7)8/h1-3H2,(H,7,8)
• InChI Key： PDEDOHLJOUEBPK-UHFFFAOYSA-N
• SMILES： FCCC(=C)C(=O)O

Computed Properties

• Exact Mass: 118.04300762g/mol
• Monoisotopic Mass: 118.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids